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Compound of Interest |

Compound Name: 2-Fluoro-3-hydroxybenzaldehyde
CAS No.: 103438-86-4
Cat. No.: B1330501
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An In-depth Technical Guide to the Structure of 2-Fluoro-3-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-3-hydroxybenzaldehyde is a substituted aromatic aldehyde that serves as a
valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and
materials science. Its unique trifunctional nature—possessing an aldehyde, a hydroxyl group,
and a fluorine atom on a benzene ring—offers a versatile platform for constructing complex
molecular architectures. The specific arrangement of these functional groups (ortho-fluoro and
meta-hydroxyl to the aldehyde) imparts distinct electronic properties and reactivity, making a
thorough understanding of its structure paramount for its effective utilization. This guide
provides a comprehensive technical overview of the molecular structure, synthesis,
spectroscopic characterization, and chemical reactivity of 2-Fluoro-3-hydroxybenzaldehyde.

Molecular Structure and Physicochemical
Properties
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The foundational aspect of 2-Fluoro-3-hydroxybenzaldehyde is its substituted benzene ring.
The molecule, with the chemical formula C7HsFOz2, consists of a benzaldehyde core with a
fluorine atom at the C2 position and a hydroxyl group at the C3 position.[1] This substitution
pattern is key to its chemical behavior. The fluorine atom, being highly electronegative, exerts a
strong electron-withdrawing inductive effect (-1), while the hydroxyl group can act as both a
weak electron-withdrawing group (-1) and a strong electron-donating group through resonance
(+R). The interplay of these electronic effects influences the reactivity of the aldehyde group
and the aromatic ring.
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[2-FIuoro-3-methoxybenzaldehyde in DCM]

Add BBr3 at -78 °C
[Stir at -78 °C for 1h]

Warmto 0 °C

Stir at 0 °C for 2h

Quench with H20

[Extract with Ethyl Acetate)

'

[Wash Organic Phase (Hz20, BrineD

Dry over Na2SOa

Goncentrate under Reduced Pressura

Silica Gel Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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